Cas no 936220-61-0 (1-benzofuran-7-ylmethanamine)

• Product Name: 1-benzofuran-7-ylmethanamine
• CAS No: 936220-61-0
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD29917497
• CID: 4660239
• PubChem ID: 76849076
• Update Time: 2025-11-02

1-benzofuran-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• benzofuran-7-ylmethanamine
• 1-benzofuran-7-ylmethanamine
• 1-(1-BENZOFURAN-7-YL)METHANAMINE
• 7-Benzofuranmethanamine
• benzo[b]furan-7-ylmethanamine
• SB22917
• 7-​Benzofuranmethanamin​e
• Y14738

• MDL： MFCD29917497
• Inchi： 1S/C9H9NO/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H,6,10H2
• InChI Key： GXFQEZOYVRABNG-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC=CC(CN)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-benzofuran-7-ylmethanamine

Exploring the Versatile Applications and Properties of 1-Benzofuran-7-ylmethanamine (CAS No. 936220-61-0)

1-Benzofuran-7-ylmethanamine (CAS No. 936220-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzofuran core and aminomethyl functional group, serves as a valuable building block in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications due to the unique electronic properties imparted by the benzofuran scaffold.

The molecular structure of 1-benzofuran-7-ylmethanamine features a fused bicyclic system with an oxygen heteroatom, which contributes to its interesting physicochemical characteristics. Current studies focus on how this amine derivative interacts with biological targets, making it a subject of interest in drug discovery programs. Many scientists are investigating whether CAS 936220-61-0 could serve as a precursor for novel therapeutic agents, especially in neurological and inflammatory conditions.

In material science, the benzofuran amine compound demonstrates promising properties for organic electronic applications. Its conjugated π-system and electron-donating amine group make it potentially useful in the development of organic semiconductors or light-emitting materials. Recent publications have explored how modifications to the 7-aminomethyl benzofuran structure might enhance performance in optoelectronic devices.

The synthetic accessibility of 1-benzofuran-7-ylmethanamine has made it a popular intermediate in medicinal chemistry. Pharmaceutical researchers frequently search for information about benzofuran derivatives synthesis and amine functionalization techniques, reflecting the compound's importance in drug development pipelines. Current trends show growing interest in sustainable synthesis methods for such heterocyclic amines.

Analytical characterization of CAS 936220-61-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control protocols for this benzofuran-containing compound are crucial for research applications, as purity significantly impacts biological activity and material performance. Many laboratories seek standardized analytical methods for benzofuran amine derivatives.

From a commercial perspective, 1-benzofuran-7-ylmethanamine has seen steady demand from research institutions and specialty chemical suppliers. Market analyses indicate growing interest in heterocyclic building blocks, with particular focus on compounds like 7-substituted benzofurans. The compound's stability and solubility properties make it attractive for various research applications.

Recent patent literature reveals innovative applications of benzofuran amine compounds in diverse fields. Some filings describe their use as key intermediates for fluorescent probes, while others highlight potential in polymer chemistry. This versatility answers frequent search queries about benzofuran derivative applications and specialty amine uses in industrial research.

Safety considerations for handling 1-benzofuran-7-ylmethanamine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are essential. Researchers often look for guidance on amine compound storage and benzofuran derivative safety, reflecting practical concerns in laboratory settings.

The future research directions for CAS 936220-61-0 appear promising, with several studies investigating its potential in green chemistry applications. Scientists are exploring catalytic methods for its synthesis and derivatization, addressing the growing demand for sustainable chemical processes. These developments respond to frequent searches about eco-friendly heterocycle synthesis and green amine chemistry.

In conclusion, 1-benzofuran-7-ylmethanamine represents an important compound at the intersection of pharmaceutical and material sciences. Its unique structural features and versatile reactivity continue to inspire research across multiple disciplines. As interest in functionalized benzofurans grows, this compound will likely remain a focus of scientific inquiry and industrial application development.